5-nitro-2-piperazin-1-yl-benzoic Acid
5-nitro-2-piperazin-1-yl-benzoic Acid
Brand Name:
Vulcanchem
CAS No.:
168123-39-5
VCID:
VC21324688
InChI:
InChI=1S/C11H13N3O4/c15-11(16)9-7-8(14(17)18)1-2-10(9)13-5-3-12-4-6-13/h1-2,7,12H,3-6H2,(H,15,16)
SMILES:
C1CN(CCN1)C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O
Molecular Formula:
C11H13N3O4
Molecular Weight:
251.24 g/mol
5-nitro-2-piperazin-1-yl-benzoic Acid
CAS No.: 168123-39-5
Cat. No.: VC21324688
Molecular Formula: C11H13N3O4
Molecular Weight: 251.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 168123-39-5 |
|---|---|
| Molecular Formula | C11H13N3O4 |
| Molecular Weight | 251.24 g/mol |
| IUPAC Name | 5-nitro-2-piperazin-1-ylbenzoic acid |
| Standard InChI | InChI=1S/C11H13N3O4/c15-11(16)9-7-8(14(17)18)1-2-10(9)13-5-3-12-4-6-13/h1-2,7,12H,3-6H2,(H,15,16) |
| Standard InChI Key | VWUVCZAMVSJRDI-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1)C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O |
| Canonical SMILES | C1CN(CC[NH2+]1)C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)[O-] |
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